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This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) to address nuclease degradation in RNA experiments.

Frequently Asked Questions (FAQS)

Q1: What are the primary sources of RNase contamination in a laboratory setting?

Al: RNases are ubiquitous enzymes that can degrade RNA and are prevalent in laboratory
environments. Key sources of contamination include:

o Personnel: Skin, hair, and saliva are major sources of RNases.[1][2] Always wear gloves and
a lab coat, and change them frequently.[1][3][4]

o Surfaces and Equipment: Benchtops, pipettors, glassware, and electrophoresis equipment
can harbor RNases from dust and microorganisms.[5][6]

e Reagents and Solutions: Aqueous solutions, including buffers and water, can be a significant
source of RNase contamination if not properly prepared and handled.[3][6][7]
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o Samples: Endogenous RNases are present in many biological samples and must be
inactivated promptly during sample collection and processing.[8][9]

o Consumables: Non-certified plasticware such as pipette tips and tubes can introduce
RNases.[10]

Q2: How can | assess the integrity of my RNA sample?
A2: Several methods are available to assess RNA integrity:

o Denaturing Agarose Gel Electrophoresis: This is a common method where intact total RNA
from eukaryotic samples will show sharp 28S and 18S ribosomal RNA (rRNA) bands. A
28S:18S rRNA ratio of approximately 2:1 is a good indicator of intact RNA.[11] Degraded
RNA will appear as a smear towards the lower molecular weight region of the gel.[11]

e Agilent 2100 Bioanalyzer: This automated electrophoresis system provides an RNA Integrity
Number (RIN). The RIN is a more standardized and reliable measure of RNA quality.[4]

e Spectrophotometry (A260/A280 and A260/A230 ratios): While these ratios assess the purity
of the RNA sample from protein and organic contaminants, they do not provide direct
information about RNA integrity.[12][13] A pure RNA sample typically has an A260/A280 ratio
of ~2.0.[12][13]

Q3: What is the RNA Integrity Number (RIN) and how should | interpret it?

A3: The RNA Integrity Number (RIN) is a numerical score from 1 to 10 that assesses the
integrity of an RNA sample, with 10 representing completely intact RNA and 1 representing
highly degraded RNA.[1][14] The RIN is calculated by an algorithm that analyzes the entire
electrophoretic trace of the RNA sample.[1] The acceptable RIN value depends on the
downstream application.
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Downstream Application Recommended RIN Score
RNA Sequencing (RNA-Seq) > 8[1][14]

Microarray > 7[1][14]

Quantitative PCR (qPCR) > 7[1][14]

RT-gPCR 5 - 6[1][14]

Gene Arrays 6 - 8[1][14]

Q4: What are RNase inhibitors and when should | use them?

A4: RNase inhibitors are proteins that bind to and inactivate a broad spectrum of RNases,
thereby protecting RNA from degradation.[15][16][17] They are particularly useful in enzymatic
reactions involving RNA, such as reverse transcription and in vitro transcription, where RNase
contamination can compromise the results.[15][18] It is recommended to include RNase
inhibitors as a precautionary measure in most enzymatic manipulations of RNA.[10][15]

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues related
to RNA degradation.

Problem: My RNA appears degraded on a gel (smearing,
low 28S:18S ratio).

/l Nodes start [label="Start:\nDegraded RNA\nObserved", fillcolor="#EA4335",
fontcolor="#FFFFFF"]; check_sample_handling [label="Review Sample\nCollection
&\nStorage”, fillcolor="#FBBCO05", fontcolor="#202124"]; check_workspace
[label="Evaluate\nWorkspace &\nTechnique", fillcolor="#FBBCO05", fontcolor="#202124"];
check_reagents [label="Assess\nReagents &\nConsumables", fillcolor="#FBBC05",
fontcolor="#202124"];

/l Sample Handling Solutions improper_storage [label="Improper Storage?",
fillcolor="#F1F3F4", fontcolor="#202124"]; slow_processing [label="Slow Processing?",
fillcolor="#F1F3F4", fontcolor="#202124"]; solution_storage [label="Solution:\nFlash freeze
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samples\nin liquid N2.\nStore at -80°C.", fillcolor="#34A853", fontcolor="#FFFFFF"],
solution_processing [label="Solution:\nMinimize thaw cycles.\nProcess on ice.",
fillcolor="#34A853", fontcolor="#FFFFFF"];

/Il Workspace Solutions contaminated_surfaces [label="Contaminated\nSurfaces?",
fillcolor="#F1F3F4", fontcolor="#202124"]; improper_technique [label="Improper\nTechnique?",
fillcolor="#F1F3F4", fontcolor="#202124"]; solution_surfaces [label="Solution:\nDecontaminate
with\nRNaseZap or 0.1% DEPC.", fillcolor="#34A853", fontcolor="#FFFFFF"];
solution_technique [label="Solution:\nChange gloves frequently.\nUse barrier tips.",
fillcolor="#34A853", fontcolor="#FFFFFF"];

I/l Reagents Solutions non_rnase_free_water [label="Non-RNase-Free\nWater/Buffers?",
fillcolor="#F1F3F4", fontcolor="#202124"]; contaminated_consumables
[label="Contaminated\nTips/Tubes?", fillcolor="#F1F3F4", fontcolor="#202124"]; solution_water
[label="Solution:\nUse certified RNase-free\nwater or DEPC-treat.", fillcolor="#34A853",
fontcolor="#FFFFFF"]; solution_consumables [label="Solution:\nUse certified\nRNase-free
consumables.", fillcolor="#34A853", fontcolor="#FFFFFF"];

Il Edges start -> check_sample_handling; start -> check_workspace; start -> check _reagents;

check_sample_handling -> improper_storage [label="Yes"]; improper_storage ->
solution_storage; check_sample_handling -> slow_processing [label="Yes"]; slow_processing -
> solution_processing;

check_workspace -> contaminated_surfaces [label="Yes"]; contaminated_surfaces ->
solution_surfaces; check_workspace -> improper_technique [label="Yes"]; improper_technique
-> solution_technique;

check_reagents -> non_rnase_free_water [label="Yes"]; non_rnase_free_water ->
solution_water; check_reagents -> contaminated_consumables [label="Yes"];
contaminated_consumables -> solution_consumables; }

Figure 1: Troubleshooting decision tree for degraded RNA samples.

Problem: Low A260/A280 or A260/A230 ratio.
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A low A260/A280 ratio (<1.8) suggests protein contamination, while a low A260/A230 ratio
(<2.0) indicates contamination with organic compounds like phenol or guanidine salts.[12][13]

e Possible Cause: Carryover of reagents from the RNA extraction procedure.
e Solution:
o Ensure complete phase separation if using phenol-chloroform extraction.

o Perform an additional wash step with the appropriate buffer if using a column-based
purification method.

o Re-precipitate the RNA to remove contaminants.

Experimental Protocols
Protocol 1: Preparation of an RNase-Free Workspace

This workflow outlines the essential steps to create and maintain an environment free of RNase
contamination.

// Nodes start [label="Start: Establish\nRNase-Free Zone", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; designate_area [label="1. Designate a\nSpecific Area",
fillcolor="#FBBCO05", fontcolor="#202124"]; decontaminate_surfaces [label="2.
Decontaminate\nSurfaces", fillcolor="#FBBCO05", fontcolor="#202124"]; prepare_reagents
[label="3. Prepare/Purchase\nRNase-Free Reagents", fillcolor="#FBBC05",
fontcolor="#202124"]; use_certified_consumables [label="4. Use Certified\nRNase-Free
Consumables”, fillcolor="#FBBC05", fontcolor="#202124"]; personal_protection [label="5.
Adhere to Strict\nPersonal Protective\nEquipment (PPE) Usage", fillcolor="#FBBC05",
fontcolor="#202124"]; end [label="Ready for\nRNA Experiments", fillcolor="#34A853",
fontcolor="#FFFFFF"];

/l Edges start -> designate_area; designate_area -> decontaminate_surfaces;
decontaminate_surfaces -> prepare_reagents; prepare_reagents ->
use_certified_consumables; use_certified_consumables -> personal_protection;
personal_protection -> end; }

Figure 2: Workflow for establishing an RNase-free experimental area.
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Protocol 2: Decontamination of Surfaces and Equipment

Choose the appropriate method based on the material to be decontaminated.

Method

Procedure

Application

Baking

Bake at 180°C for several

hours.

Glassware and metalware.[3]

DEPC Treatment

Soak in 0.1% (v/v)
diethylpyrocarbonate (DEPC)
in water for 1 hour, then

autoclave.

Glassware.[3] Caution: DEPC
is a suspected carcinogen and
should be handled in a fume
hood.

Hydrogen Peroxide

Soak in 3% hydrogen peroxide
for 10-15 minutes, then rinse
thoroughly with RNase-free

water.

Polycarbonate and polystyrene

materials (e.g., gel boxes).[3]

Commercial Reagents

Apply commercial RNase
decontamination solutions
(e.g., RNaseZap™) according
to the manufacturer's
instructions.[19][20][21]

Benchtops, pipettors, and

other surfaces.

Protocol 3: Preparation of DEPC-Treated Water
Add 1 ml of DEPC to 1 liter of water (0.1% v/v).[11]

Stir for at least 2 hours at 37°C or overnight at room temperature.[5]

Autoclave for at least 15 minutes to inactivate the DEPC.[5][11] The faint smell of ethanol

indicates successful DEPC hydrolysis.

Note: Do not use DEPC to treat solutions containing primary amines, such as Tris or HEPES

buffers, as DEPC will react with them.[5][11]

Data on RNA Stability and Decontamination
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Table 1: Recommended Storage Conditions for Purified

RNA

Storage Duration Temperature Storage Solution Stability
RNase-free water or Up to a few weeks.
Short-term -20°C
TE buffer [16]
o RNase-free water or Up to 1 year or more
-80°C or Liquid ) o
Long-term TE buffer; or as an without significant

Nitrogen

ethanol precipitate

degradation.[3][16][22]

Room Temperature

Room Temperature

Desiccated with a

stabilizing agent

Can be stable for up

to one year.[22]

ble 2: Eff [ I hod

Method Conditions Efficacy Notes
Deactivates RNase A,  Not sufficient for
] ] but activity can be complete and
Autoclaving 121°C, 20 minutes ) ) ) )
regained over time. irreversible
[12][15] inactivation.

DEPC Treatment

0.1% DEPC, followed

by autoclaving

Irreversibly inactivates
RNases by modifying
histidine residues.[5]
[23]

Effective for solutions,
but cannot be used

with all buffers.

Baking

180°C, several hours

Inactivates RNases on
glassware and

metalware.

A reliable method for

heat-stable items.

High affinity binding to

Ideal for protecting

. Varies by RNases A, B, and C, ] )
RNase Inhibitors ] ) RNA during enzymatic
manufacturer preventing their _
o reactions.
activity.[8][24]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BENBHE Troubleshooting & Optimization

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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